Cas no 14537-64-5 (N-methyl-5-phenyl-1,3,4-thiadiazol-2-amine)

• Product Name: N-methyl-5-phenyl-1,3,4-thiadiazol-2-amine
• CAS No: 14537-64-5
• MF: C₉H₉N₃S
• MW: 191.252859830856
• CID: 1314754
• PubChem ID: 862405
• Update Time: 2025-04-20

N-methyl-5-phenyl-1,3,4-thiadiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 1,3,4-Thiadiazol-2-amine, N-methyl-5-phenyl-
• methyl-(5-phenyl-[1,3,4]thiadiazol-2-yl)-amine
• N-methyl-5-phenyl-1,3,4-thiadiazol-2-amine
• A926188
• DTXSID00902994
• EN300-149062
• SCHEMBL9209215
• BAS 03323196
• 14537-64-5
• Oprea1_681578
• AKOS000659518
• CHEMBL4584943
• 1,3,4-Thiadiazole, 2-methylamino-5-phenyl-
• NoName_3573
• HMS1677N04
• DA-10192

• MDL： MFCD02747989
• Inchi： 1S/C9H9N3S/c1-10-9-12-11-8(13-9)7-5-3-2-4-6-7/h2-6H,1H3,(H,10,12)
• InChI Key： KYFFHIGZVFHJIV-UHFFFAOYSA-N
• SMILES： S1C(=NN=C1C1C=CC=CC=1)NC

Computed Properties

• Exact Mass: 191.052
• Monoisotopic Mass: 191.052
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 66Ų